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Compound of Interest

S-[2-(Dimethylamino)ethyl]
Compound Name:
ethanethioate

Cat. No. B097198

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and standardized protocols for the
preparation of stock solutions of S-[2-(Dimethylamino)ethyl] ethanethioate (CAS No: 18719-
14-7). S-[2-(Dimethylamino)ethyl] ethanethioate is an organosulfur compound utilized in
various scientific research applications, including organic synthesis and studies of biological
activity.[1] Accurate and consistent preparation of stock solutions is critical for obtaining
reproducible experimental results. These guidelines cover the essential physicochemical
properties, recommended solvents, storage conditions, and safety precautions for handling this
compound.

Introduction

S-[2-(Dimethylamino)ethyl] ethanethioate is a thioester with the molecular formula
CeH13NOS and a molecular weight of 147.24 g/mol .[1][2][3] Its structure contains a reactive
thioester linkage and a tertiary amine, making it a versatile reagent in chemical synthesis and a
compound of interest for biological screening. Proper preparation of stock solutions is the first
step in ensuring the reliability and reproducibility of experiments involving this compound. This
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document outlines the necessary procedures for preparing stock solutions for in vitro and in
vivo studies.

Physicochemical Properties

A summary of the key physicochemical properties of S-[2-(Dimethylamino)ethyl]
ethanethioate is presented in Table 1. Understanding these properties is crucial for selecting
appropriate solvents and handling procedures.

Table 1: Physicochemical Data for S-[2-(Dimethylamino)ethyl] ethanethioate

Property Value Reference
Molecular Formula CeH13NOS [11[2][3]
Molecular Weight 147.24 g/mol [1112][3]
CAS Number 18719-14-7 [1][2][3]
Appearance Not sPecified, typically a liquid

or solid
Boiling Point 179.1°C at 760 mmHg [4]
Density 1.009 g/cm3 [4]
LogP 0.8277 [1][4]
pKa (Predicted) 8.55+0.28 [4]

Recommended Solvents and Stock Solution
Concentrations

The choice of solvent is critical for ensuring the stability and solubility of S-[2-
(Dimethylamino)ethyl] ethanethioate. Based on its chemical structure and the properties of
similar compounds, the following solvents are recommended.

Table 2: Recommended Solvents and Concentrations for Stock Solutions
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Recommended Max
Solvent . Notes
Concentration

Use fresh, anhydrous DMSO

to minimize degradation.[5]

Dimethyl Sulfoxide (DMSO) > 10 mg/mL ] o
Suitable for most in vitro
assays.

May be suitable for some

Ethanol > 10 mg/mL applications, but volatility

should be considered.

For applications where organic

] solvents are not suitable.
Phosphate-Buffered Saline

(PBS), pH 7.2 Estimated at ~5 mg/mL Prepare fresh daily as
] p .

aqueous stability may be
limited.[6]

Note: It is always recommended to perform a small-scale solubility test before preparing a large
volume of stock solution.

Experimental Protocols
Preparation of a 10 mg/mL Stock Solution in DMSO

Materials:

e S-[2-(Dimethylamino)ethyl] ethanethioate
e Anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

« Sterile microcentrifuge tubes or vials

o Calibrated pipettes

e \ortex mixer
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Procedure:

e Weighing: Accurately weigh the desired amount of S-[2-(Dimethylamino)ethyl]
ethanethioate in a sterile microcentrifuge tube or vial. For example, to prepare 1 mL of a 10
mg/mL stock solution, weigh 10 mg of the compound.

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube. For a 10
mg/mL solution, add 1 mL of DMSO.

 Dissolution: Tightly cap the tube and vortex thoroughly until the compound is completely
dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if
necessary, but monitor for any signs of degradation.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store at -20°C for long-term storage.

Preparation of an Aqueous Working Solution in PBS

Materials:

S-[2-(Dimethylamino)ethyl] ethanethioate stock solution in DMSO

Sterile Phosphate-Buffered Saline (PBS), pH 7.2

Sterile conical tubes

Calibrated pipettes

Procedure:

o Dilution: Based on the desired final concentration, calculate the volume of the DMSO stock
solution needed.

» Addition to Buffer: Add the calculated volume of the DMSO stock solution to the appropriate
volume of sterile PBS. It is recommended to add the stock solution to the buffer while gently
vortexing to ensure rapid and uniform mixing.
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» Final Concentration: Ensure that the final concentration of the organic solvent (e.g., DMSO)
is minimal to avoid any physiological effects in the experiment.[6]

o Usage: Use the freshly prepared aqueous solution immediately or within the same day. Do
not store aqueous solutions for extended periods.[6]

Safety Precautions

+ Handle S-[2-(Dimethylamino)ethyl] ethanethioate in a well-ventilated area, preferably in a
chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

¢ Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

 In case of contact, wash the affected area thoroughly with water.

Consult the Safety Data Sheet (SDS) for complete safety and handling information.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for preparing stock and working solutions
of S-[2-(Dimethylamino)ethyl] ethanethioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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